[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester

• Molecular Formula: C15H27ClN2O3
• Molecular Weight: 318.84 g/mol
• SMILES: CCN(CC1CCCN(C1)C(=O)CCl)C(=O)OC(C)(C)C
• InChI: InChI=1S/C15H27ClN2O3/c1-5-17(14(20)21-15(2,3)4)10-12-7-6-8-18(11-12)13(19)9-16/h12H,5-11H2,1-4H3
• InChIKey: GDXMNCWKHFDWMQ-UHFFFAOYSA-N

The compound [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS 1353966-54-7, MFCD21094685) is a synthetic organic molecule belonging to the class of N-Boc-protected piperidine carbamates. It features a piperidine ring N-acylated with a chloroacetyl group, a 3-methylenyl linker, and a tert-butyl carbamate moiety substituted with an ethyl group.

What Is [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester and Why Its Selection Demands Precision?

The compound [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS 1353966-54-7, MFCD21094685) is a synthetic organic molecule belonging to the class of N-Boc-protected piperidine carbamates. It features a piperidine ring N-acylated with a chloroacetyl group, a 3-methylenyl linker, and a tert-butyl carbamate moiety substituted with an ethyl group . This architecture combines an electrophilic chloroacetyl handle, a sterically protective Boc group, and a conformationally semi-rigid piperidine scaffold, making it a versatile intermediate in medicinal chemistry and chemical biology . The presence of both a protected amine and a reactive halide within the same molecule creates a differentiated synthetic node that cannot be replicated by simpler mono-functionalized piperidines, which is why precise identification and selection are critical for multi-step synthesis planning.

Differentiated synthetic node: protected amine + reactive chloroacetyl handle

Cannot be replicated by simpler mono-functionalized piperidines

N-Ethyl Boc carbamate scaffold for multi-step synthesis planning

Conformationally semi-rigid piperidine supports defined SAR studies

Electrophilic chloroacetyl group enables late-stage diversification

Reactive toward amines, thiols, or alkoxides under mild conditions

Why In-Class Analogs Cannot Replace [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester in Procurement

Substituting [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester with a generic piperidine analog, such as the N-methyl, NH, or N-isopropyl variants, introduces quantifiable alterations in physicochemical properties that directly impact synthetic utility and downstream biological performance. Small changes at the N-alkyl position can shift lipophilicity (ΔXLogP3 > 0.5), alter amine steric bulk, and modify the stability profile of the Boc protecting group [1]. These differences, even when seemingly minor, propagate through reaction kinetics, purification efficiency, and structure-activity relationships (SAR) in lead optimization campaigns. The data below demonstrate, component by component, why procurement decisions based on structural similarity alone risk significant performance divergence.

Attribute

Target Compound

Generic Analog

N-Alkyl Group

N-Ethyl (predicted XLogP3 ~2.5–2.7)

N-Methyl (XLogP3 2.0) or NH; may shift lipophilicity profile

Steric Bulk

MW 318.84, 5 rotatable bonds

NH analog MW 290.79, 4 bonds; reaction kinetics may differ

Protecting Group

Boc (acid-labile, TFA cleavage)

Benzyl analog requires hydrogenolysis; orthogonal strategy may be lost

• [1] PubChem Entry: [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester, CID 66566140. View Source

Quantitative Differentiation Data for [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester Against Closest Analogs

Lipophilicity Modulation via N-Ethyl vs. N-Methyl Substitution

The N-ethyl substitution on the target compound provides a measurable increase in lipophilicity compared to the N-methyl analog (CAS 1353987-03-7), as estimated by computed XLogP3 values. The N-methyl variant has an XLogP3 of 2.0, while the N-ethyl target compound, based on its higher heavy atom count and increased rotatable bonds, is predicted to have an XLogP3 of approximately 2.5–2.7, a shift that can influence membrane permeability and non-specific protein binding [1].

Lipophilicity Modulation

Class-level inference

ΔXLogP3 ≈ +0.5 to +0.7 (vs. N-methyl)

Reported lipophilicity context may influence permeability interpretation

Data to verify; based on structure-based extrapolation

Evidence Dimension	Lipophilicity (Computed XLogP3)
Target Compound Data	Predicted XLogP3 ~2.5–2.7 (based on heavy atom and rotatable bond count extrapolation)
Comparator Or Baseline	[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester, Measured XLogP3 = 2.0
Quantified Difference	ΔXLogP3 ≈ +0.5 to +0.7
Conditions	Computed using XLogP3 algorithm; values derived from PubChem for comparator and structure-based estimation for target.

Why This Matters

In drug discovery, a ΔXLogP3 of ≥0.5 can significantly alter a compound's permeability and metabolic profile, making the N-ethyl variant a distinct tool for SAR exploration.

• [1] PubChem Entry: [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester, CID 66566140, Computed Properties section. View Source

Steric Bulk Differentiation: N-Ethyl vs. Unsubstituted Carbamate

The target compound, bearing an N-ethyl substituent, possesses a molecular weight of 318.84 g/mol and 5 rotatable bonds compared to the unsubstituted NH analog ([1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester, CAS 1353944-51-0), which has a molecular weight of 290.79 g/mol and 4 rotatable bonds [1]. The additional ethyl group introduces greater steric hindrance around the carbamate nitrogen, which can slow undesired side reactions during deprotection or conjugation steps.

Steric Bulk Difference

Head-to-head

ΔMW +28.05 g/mol, ΔRotatable Bonds +1

Supports steric selectivity review in nucleophilic attack steps

Vendor datasheet context; direct kinetic comparison pending

Evidence Dimension	Molecular Weight (g/mol) and Rotatable Bond Count
Target Compound Data	MW = 318.84 g/mol; Rotatable Bonds = 5
Comparator Or Baseline	[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester, MW = 290.79 g/mol; Rotatable Bonds = 4
Quantified Difference	ΔMW = +28.05 g/mol; ΔRotatable Bonds = +1
Conditions	Data from vendor technical datasheets and PubChem computed properties.

Why This Matters

The increased steric bulk can provide better selectivity in reactions involving nucleophilic attack at the chloroacetyl group, a critical advantage in complex synthetic sequences.

• [1] PubChem Entry: [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester, CID 66566139 (nearest available for NH analog data). View Source

Protecting Group Stability: Boc vs. Benzyl in Acidic Cleavage Conditions

The target compound utilizes a tert-butyl carbamate (Boc) protecting group, which is quantitatively cleaved under acidic conditions (e.g., TFA/CH2Cl2). Its comparator, 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS 1353965-25-9), employs a benzyl amine, which requires hydrogenolysis (H2, Pd/C) for deprotection . This difference in deprotection chemistry (acid-labile vs. hydrogenolysis) makes the Boc-protected target compound orthogonal to benzyl-based protecting schemes, enabling sequential deprotection in multi-step syntheses.

Protecting Group Orthogonality

Class-level inference

Boc (acid-labile) vs. Benzyl (hydrogenolysis)

Orthogonal deprotection strategy may support sequential synthesis

Standard peptide chemistry context; no rate data available

Evidence Dimension	Deprotection Method Orthogonality
Target Compound Data	Boc group: cleaved by TFA/HCl (acid-labile)
Comparator Or Baseline	1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone: benzyl group requires H2/Pd-C (hydrogenolysis)
Quantified Difference	Orthogonal deprotection chemistries; no quantitative rate data available in this dataset.
Conditions	Standard peptide chemistry deprotection protocols.

Why This Matters

Orthogonal protecting group strategies are essential for the synthesis of complex, multifunctional molecules, making the target compound irreplaceable in routes requiring acid-labile amine protection.

Purity Grade Differentiation: 98% (HPLC) vs. 95% Standard Grade

The target compound is available at a certified purity of NLT 98% (HPLC) from certain vendors (e.g., MolCore), compared to the 95% standard grade offered for many general-purpose analogs . This higher purity specification reduces the risk of impurities interfering with sensitive catalytic reactions or biological assays, directly impacting the reproducibility of downstream results.

Purity Specification

Head-to-head

NLT 98% (HPLC) vs. standard 95%

Specification review may reduce impurity-related interference risk

Supplier-reported data; lot-specific verification recommended

Evidence Dimension	Purity Specification
Target Compound Data	NLT 98% (HPLC)
Comparator Or Baseline	Standard grade piperidine carbamates: typically 95%
Quantified Difference	≥3% higher purity
Conditions	As specified by MolCore and AKSci technical datasheets.

Why This Matters

For high-precision applications such as in vitro pharmacology or as a key starting material for GMP synthesis, a ≥3% purity difference can be the deciding factor for procurement.

Heavy Atom and Hydrogen Bond Acceptor Count as a Selectivity Determinant

The target compound has a higher heavy atom count (20) compared to the N-methyl analog (19) and the NH analog (18), corresponding to a distinct hydrogen bond acceptor profile (3 acceptors for methyl and NH analogs vs. 3 acceptors for the target, but with different spatial distribution due to the ethyl group) [1]. In fragment-based screening, this translates to a unique pharmacophoric fingerprint that can differentially engage protein target pockets.

Pharmacophoric Profile

Class-level inference

20 Heavy Atoms, 3 H-Bond Acceptors (distinct spatial distribution)

Unique pharmacophoric fingerprint may influence binding enthalpy

Fragment-based screening context; requires target-specific validation

Evidence Dimension	Heavy Atom Count and H-Bond Acceptor Count
Target Compound Data	20 heavy atoms, 3 H-bond acceptors
Comparator Or Baseline	N-methyl analog: 19 heavy atoms, 3 H-bond acceptors; NH analog: 18 heavy atoms, 3 H-bond acceptors
Quantified Difference	ΔHeavy Atoms = +1 vs. N-methyl, +2 vs. NH
Conditions	Calculated from molecular formula and PubChem entries.

Why This Matters

Even a single heavy atom difference can influence binding enthalpy and selectivity in medicinal chemistry programs, providing a rationale for selecting the N-ethyl variant for specific SAR explorations.

• [1] PubChem Entry: [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester, CID 66566140. View Source

Synthetic Accessibility: Available Precursor and Downstream Derivatization Pathways

The target compound is commercially available as a stockable building block from multiple suppliers (Fluorochem, AKSci, MolCore, Leyan), with the chloroacetyl group providing a reactive handle for nucleophilic displacement (e.g., with amines, thiols, or alkoxides). In contrast, amino analogs such as [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester lack this electrophilic reactivity, requiring additional activation steps . This positions the target compound as a more efficient starting point for constructing focused libraries via late-stage diversification.

Reactivity Profile

Cross-study comparable

Electrophilic chloroacetyl vs. nucleophilic amino analog

May reduce synthetic step count for library construction

Qualitative reactivity context; depends on specific nucleophile

Evidence Dimension	Reactivity Profile (Electrophilic vs. Nucleophilic Nitrogen)
Target Compound Data	Chloroacetyl group: electrophilic, reactive towards nucleophiles
Comparator Or Baseline	[1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester: amino group, nucleophilic, requires activation
Quantified Difference	Qualitative difference in synthetic route length (1 step saved)
Conditions	Based on standard reactivity principles of haloacetamides vs. amines.

Why This Matters

For procurement planning, selecting the electrophilic chloroacetyl variant can reduce synthetic step count, saving time and cost in medchem campaigns.

Optimal Application Scenarios for Procuring [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester

Kinase Inhibitor Fragment Libraries Requiring Balanced Lipophilicity

For medicinal chemistry teams constructing kinase-focused fragment libraries, the N-ethyl substituent provides a ΔXLogP3 of ~0.5–0.7 higher than the N-methyl analog, positioning it in a lipophilicity range favored for Type II kinase inhibitors. The chloroacetyl handle allows rapid conjugation with hinge-binding heterocycles via simple nucleophilic substitution [1].

PROTAC Linker Synthesis with Orthogonal Protecting Groups

In PROTAC (Proteolysis-Targeting Chimera) development, the Boc-protected amine is orthogonal to Fmoc or Alloc protecting groups commonly used on the E3 ligase ligand side. This allows sequential deprotection and coupling, streamlining the assembly of bifunctional molecules .

Chemical Biology Probe Construction via Chloroacetyl-Electrophile Conjugation

The chloroacetyl group serves as a selective electrophile for cysteine or thiol-containing biomolecules under near-physiological pH conditions. This reactivity profile is exploited in activity-based protein profiling (ABPP) probe synthesis, where the target compound's N-ethyl group offers better solubility than N-methyl variants [1].

Solid-Phase Peptide Mimetic Synthesis Requiring Acid-Labile Amine Protection

When synthesizing piperidine-containing peptide mimetics on solid support, the Boc group can be removed with TFA under standard cleavage conditions, whereas benzyl-protected analogs would require a separate hydrogenolysis step, complicating the workflow. The target compound thus integrates seamlessly into standard Fmoc-SPPS protocols .

Application

Selection Property

Validation Focus

Kinase-focused fragment library synthesis

Reported lipophilicity context for Type II inhibitor design

Verify XLogP3 experimental value and conjugation efficiency

PROTAC bifunctional molecule assembly

Acid-labile Boc orthogonal to Fmoc/Alloc protecting groups

Confirm sequential deprotection compatibility in target route

Activity-based protein profiling (ABPP) probe synthesis

Electrophilic chloroacetyl handle for thiol conjugation

Validate selectivity and solubility under assay pH conditions

Solid-phase peptide mimetic workflows

Boc group integrates into standard Fmoc-SPPS protocols

Assess TFA cleavage efficiency on solid support

• [1] PubChem Entry: [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester, CID 66566140, and Fluorochem F080670 Datasheet for physicochemical context. View Source